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Compound of Interest

Compound Name: 1650-M15

Cat. No.: B2792469

Initial searches for "1650-M15" did not yield a specific chemical compound or product for which
a Safety Data Sheet (SDS) or standardized disposal procedures are available. The identifier
"1650-M15" has appeared in various contexts, including scientific literature unrelated to a
specific chemical's nomenclature, archaeological dating, and mining tenement designations.[1]

[2]

It is crucial to note that proper chemical disposal is entirely dependent on the specific
chemical's properties and associated hazards. Without a definitive chemical name or a
corresponding SDS, providing specific disposal instructions would be unsafe and irresponsible.

Therefore, this document provides a general framework for the proper disposal of laboratory
chemicals, designed to guide researchers, scientists, and drug development professionals in
establishing safe and compliant disposal practices. This information should be used as a guide
and not as a replacement for the specific instructions found on a chemical's SDS and your
institution's environmental health and safety (EHS) protocols.

General Protocol for Laboratory Chemical Waste
Disposal

The following steps outline a standard procedure for identifying, segregating, and disposing of
chemical waste in a laboratory setting.

Step 1: Chemical Identification and SDS Review
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« |dentify the Chemical: Accurately identify the chemical waste. If it is a mixture, identify all
components and their approximate concentrations.

e Locate the Safety Data Sheet (SDS): Obtain the SDS for each chemical component. The
SDS is the primary source of information for safe handling and disposal.

» Review Section 13: Disposal Considerations: This section of the SDS provides specific
information on proper disposal methods, including whether the chemical is considered
hazardous waste and any specific treatment or containerization requirements.

Step 2: Waste Segregation

o Follow Institutional Guidelines: Adhere strictly to your institution's EHS guidelines for
chemical waste segregation.

o General Segregation Principles:

[¢]

Halogenated vs. Non-Halogenated Solvents: Never mix these two categories.

o

Acids and Bases: Store separately. Neutralization may be required before disposal, as per
your institution's protocols.

o

Oxidizers and Flammables: Keep these incompatible hazard classes separate.

o

Heavy Metals: Segregate waste containing heavy metals.

[¢]

Solid vs. Liquid Waste: Use separate, appropriate containers for solid and liquid waste.

Step 3: Containerization and Labeling

o Use Appropriate Containers: Use containers that are chemically compatible with the waste
they will hold. Containers should be in good condition with secure, leak-proof lids.

e Proper Labeling:
o Clearly label the waste container with the words "Hazardous Waste" or "Waste".

o List all chemical constituents and their approximate percentages.
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o Indicate the primary hazards (e.g., flammable, corrosive, toxic).
o Include the date the waste was first added to the container.

o Provide the name and contact information of the responsible researcher or lab.

Step 4: Storage and Pickup

o Designated Storage Area: Store waste containers in a designated, well-ventilated satellite
accumulation area within the laboratory.

e Secondary Containment: Use secondary containment (e.g., a chemical-resistant tray or tub)
to prevent spills.

o Arrange for Pickup: Follow your institution's procedures to schedule a waste pickup with the
EHS department. Do not allow waste to accumulate beyond established limits.

Data Presentation: Key Information from an SDS for
Disposal

The following table summarizes the critical information to look for in Section 13 of a chemical's
SDS.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2792469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Information Category

Description

Waste Classification

Indicates whether the chemical is classified as
hazardous waste under regulations such as the
Resource Conservation and Recovery Act
(RCRA).

Disposal Containers

Specifies the type of containers suitable for the

waste material.

Disposal Methods

Describes appropriate disposal methods, such
as incineration, landfill, or chemical treatment.

Prohibited disposal methods are also listed.

Special Precautions

Details any special handling or treatment
procedures required before disposal (e.qg.,

neutralization, deactivation).

Regulatory Information

Provides relevant local, state, and federal
regulations governing the disposal of the

chemical.

Experimental Protocols: General Chemical Waste

Segregation Guide

This table provides a general guide for segregating common laboratory chemical waste

streams. Always consult your institution's specific guidelines.
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Waste Category

Examples

Incompatible with

Halogenated Solvents

Dichloromethane, Chloroform,

Carbon Tetrachloride

Non-halogenated solvents,
strong acids, strong bases,

oxidizers

Non-Halogenated Solvents

Acetone, Ethanol, Hexane,

Toluene

Halogenated solvents, strong

acids, strong bases, oxidizers

Aqueous Acids

Hydrochloric Acid, Sulfuric Acid
(pH < 2)

Bases, organic solvents,

oxidizers, cyanides, sulfides

Aqueous Bases

Sodium Hydroxide, Ammonium
Hydroxide (pH > 12.5)

Acids, organic solvents,

reactive metals

Oxidizers

Nitric Acid, Perchloric Acid,

Peroxides

Flammable and combustible
materials, organic solvents,

reducing agents

Heavy Metal Waste

Solutions containing mercury,

lead, cadmium, etc.

Should be kept separate from
all other waste streams unless

otherwise specified

Mandatory Visualization: Chemical Waste Disposal

Workflow

The following diagram illustrates the logical workflow for the proper disposal of laboratory

chemical waste.
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Caption: Workflow for proper laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Identifier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2792469#1650-m15-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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